Cas no 726-26-1 (benzenepropanoic acid, phenyl ester)

• Product name: benzenepropanoic acid, phenyl ester
• CAS No: 726-26-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 862568
• PubChem ID: 530835

benzenepropanoic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• benzenepropanoic acid, phenyl ester
• phenyl 3-phenylpropanoate
• AKOS002947548
• Q65224897
• 3-Phenylpropionic acid, phenyl ester
• Phenyl benzenepropanoate
• AO-854/40912258
• SCHEMBL1050111
• DTXSID00222922
• 726-26-1
• phenyl 3-phenylpropionate

• Inchi： InChI=1S/C15H14O2/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,11-12H2
• InChI Key： VIGODTIMSIHKSD-UHFFFAOYSA-N
• SMILES： O=C(CCc1ccccc1)Oc1ccccc1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters